5-[5-(5-Formylthiophen-2-yl)thiophen-2-yl]thiophene-2-carbaldehyde

• IUPAC Name: 5-[5-(5-formylthiophen-2-yl)thiophen-2-yl]thiophene-2-carbaldehyde
• InChI: InChI=1S/C14H8O2S3/c15-7-9-1-3-11(17-9)13-5-6-14(19-13)12-4-2-10(8-16)18-12/h1-8H
• InChI Key: YAEGPDBHSBKYRW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)C2=CC=C(S2)C3=CC=C(S3)C=O)C=O
• Molecular Formula: C14H8O2S3
• DSSTOX Substance ID: DTXSID70402754
• Molecular Weight: 304.4 g/mol
• CAS No.: 13130-50-2

Description

5-[5-(5-Formylthiophen-2-yl)thiophen-2-yl]thiophene-2-carbaldehyde (5-FTC) is an organic compound that has recently been studied for its potential applications in various fields. It is a derivative of thiophene, a five-membered heterocyclic compound containing one sulfur atom. The compound has been studied for its potential applications in medicinal chemistry, biochemistry, and other areas of scientific research.

Scientific Research Applications

• Arylthiophene-2-Carbaldehydes Synthesis and Biological Evaluation :

  • A variety of 4-arylthiophene-2-carbaldehyde compounds were synthesized and evaluated for their antibacterial, haemolytic, antiurease, and nitric oxide scavenging activities. Notably, one compound demonstrated excellent antibacterial and nitric oxide scavenging activities (Ali et al., 2013).

• Thiophene-Substituted Bis(5,4-d)Thiazoles Synthesis :

  • This research explored the synthesis of thiazolo[5,4-d]thiazoles utilizing substituted thiophene-2-carbaldehydes. The study highlighted the relationship between the structure of these compounds and their physicochemical properties, particularly focusing on UV-Vis and fluorescence properties (Tokárová & Biathová, 2018).

• Thiophene Series Alkylacetylenic Alcohols and Ketones :

  • This study involved reacting thiophene-2-carbaldehyde with alkylethynylmagnesium halides to produce thienyl acetylenic alcohols, which were then oxidized to ketones. The reactions of these ketones with hydrazine and their hydrogenation were also studied (Nakhmanovich et al., 1970).

• Photochemical Synthesis of Phenyl-2-Thienyl Derivatives :

  • This research explored the irradiation of thiophene-2-carbaldehydes in benzene solution, leading to the formation of various phenyl derivatives. The study examined the reactivity of different halogenothiophenes (Antonioletti et al., 1986).

• Functional Derivatives of Thiophene :

  • The synthesis of 5-acylamino-2,3-dimethylthiophene-4-carbaldehydes and their derivatives was explored. The derivatives synthesized had potential applications in creating new chemical structures, such as thieno[2,3-b]pyridine and thieno[2,3-d]pyrimidine derivatives (Shvedov et al., 1974).

• Anodic Methoxylation of Thiophene :

  • This study examined the electrooxidation of various thiophenes in methanol, resulting in isomeric mixtures of 2,5-dimethoxy adducts. The research also explored the transformation of these adducts under different conditions (Yoshida et al., 1991).

Future Directions

Given the potential applications of this compound in various fields, including medicinal chemistry and materials science, and its use in the synthesis of COFs, it is likely that future research will continue to explore its properties and applications.